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Compound of Interest

Compound Name: 5,7,8-Trimethoxyflavanone

Cat. No.: B15593042

Disclaimer: A specific Safety Data Sheet (SDS) for 5,7,8-Trimethoxyflavanone was not
publicly available at the time of this writing. The following guidance is based on safety protocols
for structurally similar flavonoid compounds and general laboratory best practices. Researchers
must conduct a thorough risk assessment before handling this substance and consult with their
institution's Environmental Health and Safety (EHS) department.

This document provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 5,7,8-Trimethoxyflavanone. The
procedural guidance herein is intended to minimize risk and ensure safe laboratory operations.

Hazard Identification

Based on data for the similar compound 5,6,7-Trimethoxyflavone, 5,7,8-Trimethoxyflavanone
should be handled as a substance with the following potential hazards:
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Hazard Class

GHS Hazard Statement

Acute Toxicity, Oral

H302: Harmful if swallowed

Skin Irritation

H315: Causes skin irritation

Eye Irritation

H319: Causes serious eye irritation

Specific Target Organ Toxicity (Single Exposure)

H335: May cause respiratory irritation

Hazardous to the Aquatic Environment, Chronic

H412: Harmful to aquatic life with long lasting

effects

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent skin and eye contact,

inhalation, and ingestion. The following table summarizes the recommended PPE for handling

this compound, which is typically a powder.[1][2][3]
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Specifications and Best

Body Part Required PPE .
Practices
Nitrile or neoprene gloves are
recommended.[1][2][3] Always
) ) inspect gloves for tears or
Hands Chemical-resistant gloves

punctures before use.[4]
Remove and dispose of gloves

properly after handling.[4]

Must meet American National
Standards Institute (ANSI) 287
o or European Standard EN166
Safety goggles with side )
Eyes/Face ) ) standards.[1][4] A face shield
shields or a face shield o
should be worn in situations
with a higher risk of splashes

or aerosol generation.[1]

A flame-resistant lab coat

should be worn, fully buttoned,

to protect against incidental
Body Laboratory coat

contact.[1][2] Lab coats should

not be worn outside of the

laboratory.[1]

An N95 or N100 particle mask

is recommended if dust
) NIOSH/CEN approved o )
Respiratory icat formation is unavoidable or
respirator
P when working outside of a

chemical fume hood.[2][3]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical to maintain a safe laboratory environment.

Preparation

» Risk Assessment: Before beginning work, review this guide and any available institutional
resources.
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o Gather Materials: Ensure all necessary PPE is available and in good condition. Prepare all
required equipment and reagents.

o Workspace Setup: All handling of 5,7,8-Trimethoxyflavanone powder should be conducted
in a certified chemical fume hood to minimize inhalation exposure.[4] The work surface
should be clean, uncluttered, and covered with an absorbent, disposable bench liner.

Handling

e Don PPE: Put on all required PPE as specified in the table above.

e Weighing: To avoid generating dust, carefully weigh the compound on a tared weigh boat
inside the fume hood. Use non-sparking tools.[3]

» Dissolving: If making a solution, add the solvent to the vessel containing the weighed powder
slowly to avoid splashing.

» Avoid Contact: At all times, avoid direct contact with the skin, eyes, and clothing.[3][5] Do not
smell or taste the chemical.[6]

Post-Handling

o Decontamination: Clean the work area and any equipment used with an appropriate solvent
(e.g., 70% ethanol) and wipe dry.

» Doff PPE: Remove PPE in the correct order (gloves first), avoiding contamination of skin and
clothing.

e Hand Washing: Thoroughly wash hands and any exposed skin with soap and water after
handling is complete.[3][4]

Quantitative Data
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Data Point Value Compound Notes

Inhibition of nitric

5,7,8- oxide (NO) in RAW
ICso 39.1 uM ]
Trimethoxyflavone 264.7 macrophages.
[7]
] ] 5,7,4- Data for a structurally
Melting Point 195-197 °C ) o
Trimethoxyflavonol similar compound.[5]

Disposal Plan

Proper disposal of 5,7,8-Trimethoxyflavanone and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Categorization: Unused or waste 5,7,8-Trimethoxyflavanone should be treated as

hazardous chemical waste.[1]

o Contaminated Materials: All disposable items that have come into contact with the
compound, such as gloves, absorbent pads, and pipette tips, must be disposed of as
hazardous waste.[1]

e Procedure:

Collect all waste materials in a designated, properly labeled, and sealed hazardous waste

o

container.[4]

Do not mix with other waste streams unless directed by your institution's EHS department.

o

[¢]

Store the waste container in a secure, designated area away from incompatible materials.

Arrange for pickup and disposal by a certified hazardous waste management service in

[¢]

accordance with all local, state, and federal regulations.[3]

Emergency Procedures: First Aid
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Exposure Route First Aid Measures

Immediately wash off with soap and plenty of
Skin Contact water while removing all contaminated clothing.

Seek medical attention if irritation persists.[8]

Rinse immediately and thoroughly with plenty of
water for at least 15 minutes, also under the
Eye Contact eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[5]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration. Seek immediate medical
attention.[8]
Clean mouth with water and drink plenty of
water afterwards. Do not induce vomiting. Never
Ingestion give anything by mouth to an unconscious

person. Call a physician or poison control center

immediately.[4][5]

Workflow Visualization
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Workflow for Safe Handling of 5,7,8-Trimethoxyflavanone

Click to download full resolution via product page

Proceed to Handling

Caption: Workflow for safe handling and disposal of 5,7,8-Trimethoxyflavanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for 5,7,8-
Trimethoxyflavanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593042#personal-protective-equipment-for-
handling-5-7-8-trimethoxyflavanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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